Cas no 81569-57-5 (5-Thiazolecarboxylic acid, 4-(1-methylethyl)-, ethyl ester)

81569-57-5 structure
Product name:5-Thiazolecarboxylic acid, 4-(1-methylethyl)-, ethyl ester
5-Thiazolecarboxylic acid, 4-(1-methylethyl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 5-Thiazolecarboxylic acid, 4-(1-methylethyl)-, ethyl ester
- Ethyl 4-isopropylthiazole-5-carboxylate
- ethyl 4-isopropyl-1,3-thiazole-5-carboxylate
- 81569-57-5
- SCHEMBL861988
- 4-isopropyl-thiazole-5-carboxylic acid ethyl ester
- Ethyl4-isopropylthiazole-5-carboxylate
- ethyl 4-propan-2-yl-1,3-thiazole-5-carboxylate
- ethyl 4-(propan-2-yl)-1,3-thiazole-5-carboxylate
- AB-601/30964051
- QUMFJYBJMPXPBS-UHFFFAOYSA-N
- DB-208809
- 4-(1-methylethyl)thiazole-5-carboxylic acid ethyl ester
-
- Inchi: InChI=1S/C9H13NO2S/c1-4-12-9(11)8-7(6(2)3)10-5-13-8/h5-6H,4H2,1-3H3
- InChI Key: QUMFJYBJMPXPBS-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 199.06669983Da
- Monoisotopic Mass: 199.06669983Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.4Ų
- XLogP3: 2.7
5-Thiazolecarboxylic acid, 4-(1-methylethyl)-, ethyl ester Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Alichem | A059004166-5g |
Ethyl 4-isopropylthiazole-5-carboxylate |
81569-57-5 | 97% | 5g |
$1407.00 | 2023-09-01 | |
Alichem | A059004166-25g |
Ethyl 4-isopropylthiazole-5-carboxylate |
81569-57-5 | 97% | 25g |
$3383.50 | 2023-09-01 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 2041645-1g |
Ethyl 4-isopropylthiazole-5-carboxylate |
81569-57-5 | 97% | 1g |
¥3463.00 | 2024-07-28 | |
Alichem | A059004166-10g |
Ethyl 4-isopropylthiazole-5-carboxylate |
81569-57-5 | 97% | 10g |
$2190.90 | 2023-09-01 | |
Ambeed | A782566-1g |
Ethyl 4-isopropylthiazole-5-carboxylate |
81569-57-5 | 97% | 1g |
$495.0 | 2023-01-27 |
5-Thiazolecarboxylic acid, 4-(1-methylethyl)-, ethyl ester Related Literature
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Alina Karabchevsky,Eran Falek,Yakov Greenberg,Michael Elman,Yaakov Keren,Ioseph Gurwich Nanoscale Adv., 2020,2, 2977-2985
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Jacek Lipkowski Phys. Chem. Chem. Phys., 2010,12, 13874-13887
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Yuan Liu,Guohua Xie,Kailong Wu,Zhenghui Luo,Tao Zhou,Xuan Zeng,Jie Yu,Shaolong Gong J. Mater. Chem. C, 2016,4, 4402-4407
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Lukasz Szatkowski,Agnieszka Dybala-Defratyka,Charlie Batarseh,Jochanan Blum,Ludwik Halicz,Faina Gelman New J. Chem., 2013,37, 2241-2244
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Ronny Wahlström,Alistair King,Arno Parviainen,Kristiina Kruus,Anna Suurnäkki RSC Adv., 2013,3, 20001-20009
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:81569-57-5)5-Thiazolecarboxylic acid, 4-(1-methylethyl)-, ethyl ester

Purity:99%
Quantity:1g
Price ($):446.0